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Abstract

Ethyl 1-methylpyrrolidine-3-carboxylate is a heterocyclic compound of interest in medicinal
chemistry and drug discovery, often utilized as a building block in the synthesis of more
complex biologically active molecules. This technical guide provides a comprehensive overview
of its physical and chemical properties, alongside available experimental data and protocols.
The information is intended to support researchers and professionals in its safe and effective
handling, application, and further investigation.

Chemical and Physical Properties

Ethyl 1-methylpyrrolidine-3-carboxylate, with the CAS number 14398-95-9, is a substituted
pyrrolidine derivative.[1] Its fundamental properties are summarized in the table below. While
specific experimental values for properties like boiling point, melting point, and density are not
readily available in published literature, data for structurally similar compounds are provided for
estimation purposes.
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Property Value Source
Molecular Formula CsHi1sNO:2 [1]
Molecular Weight 157.21 g/mol [1]

CAS Number 14398-95-9 [1]
Purity Typically 295% [1]
Appearance No data available

Boiling Point No data available

Melting Point No data available

Density No data available

Solubility No data available

Note: The lack of publicly available experimental data for some physical properties
necessitates estimation based on related structures or computational predictions. Researchers
should verify these properties experimentally for their specific applications.

Synthesis and Purification

The synthesis of substituted pyrrolidines is a well-established area of organic chemistry.[2][3][4]
While a specific, detailed protocol for the synthesis of Ethyl 1-methylpyrrolidine-3-
carboxylate is not explicitly documented in readily accessible literature, general methods for
the synthesis of pyrrolidine derivatives can be adapted.

A plausible synthetic approach is visualized in the workflow diagram below. This generalized
scheme illustrates a common strategy for constructing the pyrrolidine ring system and
introducing the necessary functional groups.
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General Synthetic Workflow for Pyrrolidine Derivatives
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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